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Compound of Interest

Compound Name: HC-030031

CAS No.: 349085-38-7

Cat. No.: B1672953

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
HC-030031 is a potent and selective antagonist of the Transient Receptor Potential Ankryin 1

(TRPA1) ion channel.[1][2][3][4][5] It is a valuable tool for studying the role of TRPA1 in pain

perception, inflammation, and respiratory disorders.[4][5] This document provides detailed

protocols for the preparation of HC-030031 stock solutions in dimethyl sulfoxide (DMSO),

ensuring optimal solubility and stability for use in various experimental settings.

Physicochemical Properties and Solubility
Proper preparation of HC-030031 solutions is critical for accurate and reproducible

experimental results. The following table summarizes the key physical and chemical properties

of HC-030031.
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Property Value Source

Molecular Weight 355.39 g/mol [1][2][3][4][6]

Molecular Formula C₁₈H₂₁N₅O₃ [1][3][4][5]

Appearance White to off-white solid [1][3]

Solubility in DMSO

Varies by supplier, typically ≥

10 mg/mL. Can be up to 71

mg/mL.

[2][3][5][7][8]

Solubility in Water Insoluble [2]

Solubility in Ethanol Insoluble [2]

Recommended Storage Conditions
To ensure the integrity and stability of HC-030031, proper storage is essential.

Form
Storage
Temperature

Duration Source

Solid Powder -20°C ≥ 4 years [7]

DMSO Stock Solution -20°C 1 month [1][2][6]

DMSO Stock Solution -80°C 6 months to 1 year [1][2][8]

Note: It is highly recommended to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.[2]

Experimental Protocols
Preparation of a 10 mM HC-030031 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of HC-030031 in DMSO.

Materials:
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HC-030031 powder (Molecular Weight: 355.39 g/mol )

Anhydrous or fresh, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the HC-030031 vial to reach room temperature before opening to prevent

condensation.

Weigh: Carefully weigh out the desired amount of HC-030031 powder using a calibrated

analytical balance. For 1 mL of a 10 mM stock solution, you will need 3.55 mg of HC-030031.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 355.39 g/mol = 0.00355 g = 3.55 mg

Dissolve: Add the appropriate volume of fresh DMSO to the HC-030031 powder. For a 10

mM solution, if you weighed 3.55 mg, add 1 mL of DMSO.

Mix: Vortex the solution thoroughly until the HC-030031 is completely dissolved. If dissolution

is slow, gentle warming in a 37°C water bath or brief sonication can be applied.[9]

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This will minimize contamination and degradation from repeated freeze-thaw cycles.

Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 1 year).[1][2][8]

Signaling Pathway and Experimental Workflow
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TRPA1 Signaling Pathway Inhibition by HC-030031
HC-030031 acts as a selective blocker of the TRPA1 ion channel. TRPA1 is a non-selective

cation channel expressed on sensory neurons and other cell types. It is activated by a variety

of noxious stimuli, including environmental irritants, inflammatory mediators, and changes in

temperature. Activation of TRPA1 leads to an influx of cations (primarily Ca²⁺ and Na⁺),

depolarization of the cell membrane, and the generation of action potentials, which are

transmitted to the central nervous system, resulting in the sensation of pain and neurogenic

inflammation. HC-030031 specifically binds to the TRPA1 channel, preventing its opening and

subsequent downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. TrpA1 Antagonist, HC-030031 The TrpA1 Antagonist, HC-030031, also referenced under
CAS 349085-38-7, controls the biological activity of TrpA1. This small molecule/inhibitor is
primarily used for Neuroscience applications. | 349085-38-7 [sigmaaldrich.com]

4. HC-030031 | CAS 349085-38-7 | TRPA1 blocker | StressMarq Biosciences Inc.
[stressmarq.com]

5. caymanchem.com [caymanchem.com]

6. HC 030031 | TRPA1 channel Blocker | Hello Bio [hellobio.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. HC-030031 | TRP/TRPV Channel | TargetMol [targetmol.com]

9. apexbt.com [apexbt.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of HC-
030031 Stock Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672953/docs#application-notes-and-protocols-
preparation-of-hc-030031-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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